6-Amino-2-(3,5-dimethylphenylthio)benzenecarbonitrile

• Molecular Formula: C15H14N2S
• Molecular Weight: 254.4 g/mol
• IUPAC Name: 2-amino-6-(3,5-dimethylphenyl)sulfanylbenzonitrile
• InChI: InChI=1S/C15H14N2S/c1-10-6-11(2)8-12(7-10)18-15-5-3-4-14(17)13(15)9-16/h3-8H,17H2,1-2H3
• InChI Key: XJAXKMGTBCHILP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)SC2=CC=CC(=C2C#N)N)C

Description

6-Amino-2-(3,5-dimethylphenylthio)benzenecarbonitrile is a useful research compound. Its molecular formula is C15H14N2S and its molecular weight is 254.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(3,5-Dimethylphenyl)thio]-6-nitrobenzonitrile (Example 5) (1.0 g, 0.0035 mol) was dissolved in 50 ml of diglyme. A solution of stannous chloride-2H2O (3.16 g, 0.014 mol) in 15 ml of concentrated HCl was added dropwise with stirring. After stirring 1 h and 15 min, the reaction mixture was poured into a solution of 12 g NaOH in 100 ml of water with ice added to bring the total volume to 300 ml. The mixture was stirred for 1 h and the solid was collected by vacuum filtration. Chromatography on silica gel (flash; Hex/EtOAc 1:1) provided 0.57 g (64%) of 2-amino-6-[(3,5-dimethylphenyl)thio]benzonitrile: mp 124°-125° C.; NMR (Me2SO-d6, 300 MHz) δ 2.23 (s, H), 6.17 (br, 2H), 6.24 (apparent d, 1H), 7.00 (m, 3H), 7.09 (apparent t, 1H); mass spec (CI) 255 (M+ +1, 100%). Anal. Calc. for C15H14N2S: C, 70.83; H, 5.55; N, 11.01; S, 12.61. Found: C, 70.84; H, 5.60; N, 10.98; S, 12.53.